Cas no 1375086-50-2 (4-(4-Chloro-3-methylphenyl)-1H-pyrazole-3,5-diamine)

4-(4-Chloro-3-methylphenyl)-1H-pyrazole-3,5-diamine structure
1375086-50-2 structure
Product Name:4-(4-Chloro-3-methylphenyl)-1H-pyrazole-3,5-diamine
CAS No:1375086-50-2
MF:C10H11ClN4
MW:222.67414021492
CID:2135061
Update Time:2023-08-04

4-(4-Chloro-3-methylphenyl)-1H-pyrazole-3,5-diamine Chemical and Physical Properties

Names and Identifiers

    • 4-(4-chloro-3-methylphenyl)-1H-Pyrazole-3,5-diamine
    • OVESYUXRAVJHHY-UHFFFAOYSA-N
    • 4-(4-Chloro-3-methylphenyl)-1H-pyrazole-3,5-diamine
    • Inchi: 1S/C10H11ClN4/c1-5-4-6(2-3-7(5)11)8-9(12)14-15-10(8)13/h2-4H,1H3,(H5,12,13,14,15)
    • InChI Key: OVESYUXRAVJHHY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1C)C1C(N)=NNC=1N

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Topological Polar Surface Area: 80.7
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.